
Application Notes and Protocols for IL-1β
Antibody (SC-52012)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SC-52012

Cat. No.: B1663501 Get Quote

Introduction

The SC-52012, also known as the IL-1β (11E5) antibody, is a mouse monoclonal antibody

raised against recombinant human interleukin-1β.[1] It is recommended for the detection of IL-

1β from human, mouse, and rat sources.[1][2] This document provides detailed information on

the characteristics of the SC-52012 antibody, its validated applications, and a general protocol

for the detection of intracellular IL-1β via flow cytometry, which can be adapted for use with this

antibody.

Disclaimer: While the target protein, Interleukin-1β (IL-1β), is frequently analyzed by flow

cytometry, the manufacturer, Santa Cruz Biotechnology, has not officially validated the SC-
52012 antibody for this specific application. The recommended applications are Western

Blotting (WB), Immunoprecipitation (IP), Immunofluorescence (IF), and Immunohistochemistry

(IHC).[1][2] The following flow cytometry protocol is a general guideline for intracellular cytokine

staining and should be optimized by the end-user for their specific experimental conditions

when testing the suitability of SC-52012.
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Feature Specification

Antibody Name IL-1 beta/IL1B Antibody (11E5)

Catalog Number sc-52012

Clonality Monoclonal

Clone 11E5

Host Species Mouse

Isotype IgG₁

Antigen Recombinant human Interleukin-1β

Reactivity Human, Mouse, Rat

Supplied Concentration 100 µg/ml

Validated Applications

Western Blotting (WB), Immunoprecipitation

(IP), Immunofluorescence (IF),

Immunohistochemistry (IHC)

Storage Store at 4°C. Do not freeze.

Validated Application Data
Application

Recommended
Starting Dilution

Dilution Range Notes

Western Blotting (WB) 1:200 1:100 - 1:1000

Detects both the 31

kDa precursor and the

17 kDa mature form of

IL-1β.

Immunoprecipitation

(IP)

1-2 µg per 100-500 µg

of total protein
-

Use with 1 ml of cell

lysate.

Immunofluorescence

(IF)
1:50 1:50 - 1:500 -

Immunohistochemistry

(IHC)
1:50 1:50 - 1:500

Suitable for paraffin-

embedded sections.
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IL-1β Signaling Pathway
Interleukin-1β (IL-1β) is a potent pro-inflammatory cytokine that plays a crucial role in the innate

immune response. It is produced as a 31 kDa precursor protein (pro-IL-1β) which is cleaved by

caspase-1 to its active 17 kDa form. The mature IL-1β is then secreted from the cell and binds

to the IL-1 receptor (IL-1R), initiating a signaling cascade that leads to the activation of

transcription factors such as NF-κB and AP-1, and subsequent expression of inflammatory

genes.
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IL-1β Signaling Pathway
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Intracellular Flow Cytometry Workflow

Start: Cell Culture

Cell Stimulation
(e.g., LPS + Brefeldin A)

Harvest and Wash Cells

Optional: Surface Marker Staining

Fixation
(e.g., 4% PFA)

Permeabilization
(e.g., Saponin)

Intracellular Staining
(SC-52012 Antibody)

Optional: Secondary Antibody Staining

Wash Cells

Data Acquisition
(Flow Cytometer)

Data Analysis

End: Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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